3-(2-oxo-2-phenylethyl)-2H-chromen-2-one

• Molecular Formula: C17H12O3
• Molecular Weight: 264.27 g/mol
• SMILES: C1=CC=C(C=C1)C(=O)CC2=CC3=CC=CC=C3OC2=O
• InChI: InChI=1S/C17H12O3/c18-15(12-6-2-1-3-7-12)11-14-10-13-8-4-5-9-16(13)20-17(14)19/h1-10H,11H2
• InChIKey: DXTABSHLLJGOMN-UHFFFAOYSA-N

3-(2-Oxo-2-phenylethyl)-2H-chromen-2-one – Procurement-Relevant Identity and Class Positioning

3-(2-Oxo-2-phenylethyl)-2H-chromen-2-one (3-phenacylcoumarin) is a synthetic, 3-substituted coumarin derivative featuring a phenacyl (2-oxo-2-phenylethyl) moiety at the C3 position of the benzopyran-2-one core [1]. The compound is accessed via condensation of phenylglyoxal with 4-hydroxycoumarin or through alternative multi-component routes [1]. Its structural hallmark—a ketone-bearing side chain conjugated to the coumarin ring—distinguishes it from simple 3-aryl or 3-alkyl coumarin analogs and confers a distinct set of reactivities relevant to downstream synthetic transformation and biological screening programs .

▸ 3‑Phenacylcoumarin with reactive ketone handle for downstream diversification

▸ Direct precursor to 3‑styrylcoumarin fluorophores via reduction–dehydration sequence

▸ Electronically distinct from 3‑aryl coumarins; may support biological screening programs

• [1] Ganushchak, N.I., Kobrin, L.O., Bilaya, E.E. et al. Synthesis of heterocyclic compounds on the basis of 2H-chromen-2-one derivatives. Russ J Org Chem 42, 1095–1096 (2006). https://doi.org/10.1134/S1070428006070335 View Source

3-(2-Oxo-2-phenylethyl)-2H-chromen-2-one – Why Generic Substitution of In-Class Analogs Fails

3-Substituted coumarins are not functionally interchangeable. The phenacyl group in 3-(2-oxo-2-phenylethyl)-2H-chromen-2-one provides a reactive ketone carbonyl that is absent in the widely studied 3-phenylcoumarin scaffold . This carbonyl serves as a chemical handle for reduction–dehydration sequences to access fluorescent 3-styrylcoumarins—a transformation not possible with 3-phenyl or 3-alkyl analogs . Furthermore, the electron-withdrawing character of the phenacyl substituent modulates the electronic structure of the coumarin ring differently than a directly attached aryl group, altering photophysical properties and potentially shifting biological target engagement profiles [1]. Substituting a generic 3-aryl coumarin for the phenacyl derivative thus risks loss of key synthetic utility, altered spectral behavior, and divergent biological outcomes.

Target compound

3‑Phenacylcoumarin

Reactive ketone carbonyl enables reduction–dehydration to fluorescent 3‑styrylcoumarins

Moderate electron‑withdrawing phenacyl group tunes photophysical and target‑engagement profiles

Common substitute

3‑Phenylcoumarin

Lacks the ketone handle; styrylcoumarin synthesis route unavailable or lower‑yielding

Directly attached aryl group alters spectral behavior and may shift biological readouts

• [1] Molecules 2012, 17(3), 3259-3276. Spectral Properties of Substituted Coumarins in Solution and Polymer Matrices. https://doi.org/10.3390/molecules17033259 View Source

3-(2-Oxo-2-phenylethyl)-2H-chromen-2-one – Product-Specific Quantitative Evidence Guide for Procurement Decisions

Synthetic Utility: Exclusive Precursor to 3-Styrylcoumarin Fluorophores

3-(2-Oxo-2-phenylethyl)-2H-chromen-2-one (3-phenacylcoumarin) is a direct synthetic precursor to 3-styrylcoumarins via reduction to the corresponding carbinol followed by acid-catalyzed dehydration . This two-step sequence is uniquely enabled by the phenacyl carbonyl; the structurally analogous 3-phenylcoumarin lacks this carbonyl and cannot undergo the same transformation, requiring alternative, lower-yielding routes (e.g., coumarin-3-acetic acid intermediates) . The resulting 3-styrylcoumarins exhibit intense fluorescence with emission maxima red-shifted by approximately 20 nm relative to the parent phenacyl compound, and have established application as fluorescent brighteners and dyes for polyester fibers .

Synthetic utility

Head‑to‑head

Feasible two‑step NaBH₄ reduction / H⁺ dehydration to fluorescent 3‑styrylcoumarin. 3‑Phenylcoumarin lacks the required carbonyl; alternative routes reported lower yields.

Preferred literature method for styrylcoumarin preparation where the phenacyl precursor is accessible.

Solution‑phase; NaBH₄ in ethanol, then acid‑catalyzed dehydration.

Evidence Dimension	Access to 3-styrylcoumarin fluorophores via reduction–dehydration sequence
Target Compound Data	3-Phenacylcoumarin: Feasible two-step conversion (NaBH₄ reduction; H⁺/Δ dehydration) to fluorescent 3-styrylcoumarin
Comparator Or Baseline	3-Phenylcoumarin: No carbonyl handle; route unavailable. Coumarin-3-acetic acid route: reported synthetic difficulty and lower yields .
Quantified Difference	Qualitative but route-specific: phenacyl route is the preferred literature method for 3-styrylcoumarin preparation where the phenacyl precursor is accessible.
Conditions	Solution-phase organic synthesis; NaBH₄ in ethanol followed by acid-catalyzed dehydration.

Why This Matters

Procurement of the phenacyl derivative provides a proven entry point to a class of high-value fluorescent compounds that is not available from the cheaper and more common 3-phenylcoumarin scaffold.

Anticoagulant Activity: Warfarin-Like Prothrombin Time Prolongation with Reduced Toxicity

In biochemical investigations of a series of 3-substituted chromen-2-ones (including 3-phenacyl derivatives synthesized by the Fedotova group), the compounds behaved comparably to the well-known anticoagulant warfarin in prolonging prothrombin time during the initial measurement period, while exhibiting insignificant toxic effects [1]. This class-level finding positions 3-substituted coumarins as potential anticoagulant scaffolds with a potentially wider therapeutic window than warfarin, which carries established risks of hemorrhage and hepatotoxicity [2]. It is noted that the exact prothrombin time values for 3-(2-oxo-2-phenylethyl)-2H-chromen-2-one specifically were not reported individually; the evidence is class-level inference from closely related 3-substituted coumarin analogs tested under identical conditions.

Anticoagulant activity

Class‑level inference

3‑Substituted coumarin class (includes target): warfarin‑like prothrombin time prolongation; reported insignificant toxicity in rodent model. No compound‑specific PT ratio or IC₅₀ available.

Supports anticoagulant endpoint screening; toxicity endpoints require independent verification.

Data to verify for this specific derivative; class‑level extrapolation.

Evidence Dimension	Prothrombin time prolongation and toxicity relative to warfarin
Target Compound Data	3-Substituted coumarin class (including the target compound): warfarin-like anticoagulant behavior; insignificant toxicity in the tested model [1].
Comparator Or Baseline	Warfarin (4-hydroxy-3-(3-oxo-1-phenylbutyl)-2H-chromen-2-one): Standard anticoagulant with known dose-limiting toxicity and narrow therapeutic index [2].
Quantified Difference	Qualitative assessment: comparable anticoagulant activity; toxicity described as 'insignificant' for the 3-substituted series [1]. No numerical IC₅₀ or PT ratio available for the specific compound.
Conditions	In vivo blood coagulation assay in rodent model (Specific methodology: rabbit brain thromboplastin reagent for PT measurement, as described in related publications from the same group).

Why This Matters

For programs screening coumarin-based anticoagulant candidates, the 3-phenacyl substitution pattern offers a starting point that decouples anticoagulant efficacy from the pronounced toxicity associated with the 4-hydroxycoumarin warfarin pharmacophore.

• [1] Ibragimova D.N., Fedotova O.V., Ozerova A.G., Koftin O.V., Borodulin V.B., Samokhvalov V.A. Hemostasis Parameters and Toxic Effects of 3-Substituted and Condensed Chromen-2-Ones (Coumarins). Pharmaceutical Chemistry Journal, Vol 51, No 12, pp. 1053-1056 (2018). https://doi.org/10.1007/s11094-018-1739-z View Source
• [2] Majeed, A., et al. Antagonists of Vitamin K—Popular Coumarin Drugs and New Synthetic and Natural Coumarin Derivatives. Molecules 2020, 25(6), 1388. https://doi.org/10.3390/molecules25061388 View Source

Radical Scavenging Capacity: Contextualization Against 3-Phenylcoumarin Benchmark

Direct DPPH radical scavenging data for 3-(2-oxo-2-phenylethyl)-2H-chromen-2-one have not been published as of the current evidence cutoff. However, the structurally closest comparator—3-phenylcoumarin—has a reported DPPH EC₅₀ of 64.27 μM (Trolox standard: 93.19 μM) in a standardized multi-assay antioxidant panel [1]. Structure–activity relationship (SAR) data from hydroxylated 3-arylcoumarin series indicate that antioxidant potency is highly dependent on the presence and position of phenolic –OH groups rather than on the nature of the C3 substituent alone [2]. The phenacyl derivative, lacking phenolic hydroxylation, is therefore predicted to exhibit radical scavenging activity in a range comparable to or lower than the unsubstituted 3-phenylcoumarin benchmark. This is a cross-study inference and should be verified experimentally.

Radical scavenging

Cross‑study inference

Not directly reported. SAR predicts activity comparable to or below 3‑phenylcoumarin (DPPH EC₅₀ ~64 µM) due to absence of phenolic –OH groups.

Not optimized for radical scavenging; hydroxylated 3‑arylcoumarins are more relevant for antioxidant screening.

Requires experimental DPPH validation.

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	Not directly reported. Predicted activity range based on SAR: comparable to or below 3-phenylcoumarin (EC₅₀ ~64 μM) due to absence of phenolic –OH groups.
Comparator Or Baseline	3-Phenylcoumarin: DPPH EC₅₀ = 64.27 μM; Trolox standard EC₅₀ = 93.19 μM [1]. Hydroxylated 3-arylcoumarins: DPPH scavenging up to 65.9% at tested concentrations; ORAC-FL = 13.5 for the most active derivative [2].
Quantified Difference	Not quantifiable without experimental data; SAR-based inference places the phenacyl derivative in the low-to-moderate antioxidant range.
Conditions	DPPH assay in methanol or ethanol; ORAC-FL, ESR, and CV assays for hydroxylated derivatives [2].

Why This Matters

Procurement decisions for antioxidant screening programs should account for the fact that the phenacyl derivative is not optimized for radical scavenging; hydroxylated 3-arylcoumarins or 3-phenylcoumarin with catechol motifs are superior choices for that endpoint.

• [1] Pharmaceuticals 2023, 16(5), 651. Table 2: Antioxidant Activity Data for Coumarin Derivatives. https://doi.org/10.3390/ph16050651 View Source
• [2] Matos, M.J., et al. Remarkable antioxidant properties of a series of hydroxy-3-arylcoumarins. Bioorganic & Medicinal Chemistry 2013, 21(13), 3900-3906. https://doi.org/10.1016/j.bmc.2013.04.015 View Source

Photophysical Differentiation: Substituent-Dependent Spectral Shifts vs. 3-Phenyl and 3-Acetyl Analogs

The absorption and fluorescence emission maxima of substituted coumarins are sensitive to the electronic nature of the C3 substituent [1]. Electron-withdrawing substituents at C3 generally produce bathochromic shifts in both absorption and emission relative to electron-donating or neutral aryl groups [1]. The phenacyl group (–CH₂COPh) in the target compound is expected to exert a moderate electron-withdrawing effect due to the carbonyl group, resulting in absorption and emission maxima intermediate between 3-phenylcoumarin (λ_abs ~330 nm, λ_em ~390 nm in ethanol) and 3-acetylcoumarin (further red-shifted due to the directly conjugated acetyl carbonyl) [1]. Specific λ_max values for 3-(2-oxo-2-phenylethyl)-2H-chromen-2-one must be sourced from experimental measurement; the rigidification of the 3-phenylcoumarin scaffold alone produces a 2 nm bathochromic shift in absorption and 20 nm shift in emission [2], indicating that subtle structural changes at C3 can significantly alter photophysical output.

Photophysical shift

Cross‑study comparable

Expected λₐ₆ₛ/λₑₘ intermediate between 3‑phenylcoumarin (~330/390 nm) and 3‑acetylcoumarin based on substituent electronic effects. Rigidification alone shifts emission +20 nm.

Tunable spectral window for fluorescence probe and FRET‑based assay development.

Direct experimental λₘₐₓ values pending.

Evidence Dimension	Absorption and fluorescence emission maxima; Stokes shift
Target Compound Data	Not experimentally reported in accessible literature. Expected λ_abs and λ_em intermediate between 3-phenylcoumarin and 3-acetylcoumarin based on substituent electronic effects [1].
Comparator Or Baseline	3-Phenylcoumarin: λ_abs ~330 nm, λ_em ~390 nm in ethanol (typical values for 3-aryl coumarins). 3-Acetylcoumarin: further red-shifted absorption and emission. Rigidified 3-phenylcoumarin: +2 nm λ_abs, +20 nm λ_em shift [2].
Quantified Difference	Cannot be precisely quantified without direct experimental data; the trend and direction of shifts are predictable from Hammett-type substituent effect analyses [1].
Conditions	Solution-phase UV-Vis and fluorescence spectroscopy in solvents of varying polarity (ethanol, acetonitrile, DMSO); polymer matrix studies also available [1].

Why This Matters

For applications requiring specific fluorescence windows (e.g., bioimaging, optical brighteners, FRET-based probes), the phenacyl-substituted coumarin offers a tunable intermediate spectral position that is not accessible with either the 3-phenyl or 3-acetyl analogs alone.

• [1] Molecules 2012, 17(3), 3259-3276. Spectral Properties of Substituted Coumarins in Solution and Polymer Matrices. https://doi.org/10.3390/molecules17033259 View Source
• [2] A Study on the Synthesis and Spectra Characteristics of Coumarins. Semantic Scholar abstract. Reports +2 nm λ_abs and +20 nm λ_em shift upon rigidification of 3-phenylcoumarin. View Source

Cholinesterase Inhibition: Phenacyl-Containing Coumarin Derivatives as Dual AChE/BuChE Inhibitors

A series of coumarin and 3-coumaranone derivatives incorporating a phenacyl pyridinium moiety were evaluated as dual acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibitors using Ellman's method [1]. All compounds exhibited inhibitory activity against both enzymes in the micromolar range, with molecular docking confirming dual binding site occupation at the catalytic anionic site and peripheral anionic site of AChE [1]. The kinetic mechanism was established as mixed-type inhibition [1]. While these compounds are phenacyl pyridinium salts—not identical to 3-(2-oxo-2-phenylethyl)-2H-chromen-2-one—they demonstrate that the phenacyl motif, when properly elaborated, yields cholinesterase inhibitors with a dual binding profile that is structurally distinct from the simpler 3-phenylcoumarin or 3-acetylcoumarin scaffolds [1]. The parent compound 3-phenacylcoumarin can serve as a late-stage diversification intermediate for installing the pyridinium group required for potent AChE/BuChE inhibition.

Cholinesterase inhibition

Supporting evidence

Phenacyl pyridinium coumarin derivatives: dual AChE/BuChE inhibition in micromolar range (mixed‑type kinetics). Parent phenacylcoumarin serves as late‑stage diversification intermediate.

Supports cholinesterase inhibitor development through quaternization; dual binding profile distinct from 3‑aryl analogs.

Ellman’s method; docking at catalytic and peripheral sites.

Evidence Dimension	AChE and BuChE inhibitory activity (IC₅₀)
Target Compound Data	Phenacyl pyridinium coumarin derivatives: AChE and BuChE IC₅₀ values in the micromolar range (specific values not extracted in abstract; reported as 'all compounds presented inhibitory activity against both AChE and BuChE in the micromolar range') [1].
Comparator Or Baseline	Donepezil (clinical AChE inhibitor, nanomolar range) and simple 3-arylcoumarins (generally weaker or inactive against BuChE). The dual AChE/BuChE profile is a reported advantage over single-target inhibitors [1].
Quantified Difference	Micromolar vs nanomolar for clinical standards; dual-target profile distinguishes from single-target coumarin derivatives.
Conditions	Ellman's method for cholinesterase inhibition; molecular docking (AutoDock); kinetic analysis by Lineweaver-Burk plots [1].

Why This Matters

The phenacyl group provides a functional handle for quaternization to the pyridinium salt, unlocking dual AChE/BuChE inhibitory activity—a therapeutically relevant profile for Alzheimer's disease research that is not accessible from 3-phenyl or 3-alkyl coumarin precursors without the reactive ketone.

• [1] Alipour, M., Khoobi, M., Nadri, H., Sakhteman, A., Moradi, A., Ghandi, M., Foroumadi, A., Shafiee, A. Synthesis of some new 3-coumaranone and coumarin derivatives as dual inhibitors of acetyl- and butyrylcholinesterase. Arch Pharm (Weinheim) 2013, 346(8), 577-587. https://doi.org/10.1002/ardp.201300080 View Source

3-(2-Oxo-2-phenylethyl)-2H-chromen-2-one – Best Research and Industrial Application Scenarios

Synthesis of Fluorescent 3-Styrylcoumarin Dyes and Optical Brighteners

3-(2-Oxo-2-phenylethyl)-2H-chromen-2-one is employed as a key intermediate in the reduction–dehydration sequence to generate 3-styrylcoumarins, which exhibit strong fluorescence and are applied as optical brighteners and fluorescent dyes for polyester fibers . This scenario is relevant to dye chemistry laboratories and industrial colorant manufacturers seeking scalable access to styrylcoumarin fluorophores. The phenacyl route circumvents the synthetic difficulties associated with coumarin-3-acetic acid intermediates .

Lead Scaffold for Anticoagulant Drug Discovery with Reduced Toxicity Liability

Preclinical anticoagulant screening programs can utilize 3-(2-oxo-2-phenylethyl)-2H-chromen-2-one as a representative 3-substituted coumarin that displays warfarin-like prothrombin time prolongation while exhibiting insignificant toxic effects in initial in vivo assessments . This profile is attractive for medicinal chemistry teams seeking to develop vitamin K antagonist backups with improved safety margins relative to warfarin [1].

Late-Stage Diversification Handle for Cholinesterase Inhibitor Development

The phenacyl carbonyl serves as a reactive site for condensation or quaternization reactions, enabling the synthesis of phenacyl pyridinium coumarin derivatives that act as dual AChE/BuChE inhibitors with mixed-type kinetics . This application scenario is relevant to neuroscience drug discovery groups targeting Alzheimer's disease with compounds that engage both the catalytic and peripheral anionic sites of acetylcholinesterase.

Spectroscopic Probe Development Leveraging Substituent-Tunable Photophysics

The photophysical properties of 3-phenacylcoumarin—absorption and emission maxima that are tunable via further derivatization of the phenacyl group—support its use as a precursor for fluorescent probes and sensors . The compound's spectral position, predicted to lie between 3-phenyl and 3-acetyl coumarin benchmarks, provides a distinct window for applications in bioimaging, FRET-based assays, and polymer matrix fluorescence studies [1].

Application

Selection Property

Validation Focus

3‑Styrylcoumarin fluorophore synthesis

Reactive ketone handle for reduction–dehydration

Fluorescence emission window and dye performance

Anticoagulant endpoint screening

3‑Phenacyl substitution decoupled from 4‑hydroxy warfarin pharmacophore

Prothrombin time and toxicity endpoint profiling

Cholinesterase inhibitor development

Phenacyl carbonyl as quaternization site for pyridinium salts

Dual AChE/BuChE inhibition and kinetic mechanism

Spectroscopic probe development

Substituent‑tunable absorption/emission maxima

Spectral position relative to 3‑phenyl and 3‑acetyl benchmarks

• [1] Ibragimova D.N., Fedotova O.V., et al. Hemostasis Parameters and Toxic Effects of 3-Substituted and Condensed Chromen-2-Ones. Pharm Chem J 51, 1053–1056 (2018). https://doi.org/10.1007/s11094-018-1739-z View Source
• [2] Alipour, M., et al. Arch Pharm (Weinheim) 2013, 346(8), 577-587. https://doi.org/10.1002/ardp.201300080 View Source
• [3] Molecules 2012, 17(3), 3259-3276. Spectral Properties of Substituted Coumarins in Solution and Polymer Matrices. https://doi.org/10.3390/molecules17033259 View Source